![molecular formula C22H27N3O7S B256759 3,4,5-trimethoxy-N'-[4-(1-piperidinylsulfonyl)benzoyl]benzohydrazide](/img/structure/B256759.png)
3,4,5-trimethoxy-N'-[4-(1-piperidinylsulfonyl)benzoyl]benzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,4,5-trimethoxy-N'-[4-(1-piperidinylsulfonyl)benzoyl]benzohydrazide, also known as TBN-PSB, is a novel compound that has been studied for its potential applications in scientific research. TBN-PSB belongs to the class of benzohydrazide derivatives and has been shown to exhibit promising biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 3,4,5-trimethoxy-N'-[4-(1-piperidinylsulfonyl)benzoyl]benzohydrazide is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways that are involved in cell growth and inflammation. This compound has been shown to inhibit the activity of the enzyme carbonic anhydrase, which is involved in the growth of cancer cells. This compound has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the development of neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to exhibit significant biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function. This compound has also been shown to exhibit antioxidant effects, which may contribute to its potential therapeutic benefits.
Advantages and Limitations for Lab Experiments
3,4,5-trimethoxy-N'-[4-(1-piperidinylsulfonyl)benzoyl]benzohydrazide has several advantages for lab experiments. It is a stable compound that can be easily synthesized with a high purity. This compound is also soluble in a variety of solvents, making it suitable for a range of experimental conditions. However, this compound has some limitations for lab experiments. It has a low bioavailability, which may limit its effectiveness in vivo. In addition, this compound has not been extensively studied for its potential toxicity, which may limit its use in certain experimental settings.
Future Directions
There are several future directions for the study of 3,4,5-trimethoxy-N'-[4-(1-piperidinylsulfonyl)benzoyl]benzohydrazide. One potential direction is to investigate its potential applications in the treatment of cancer, neurological disorders, and inflammatory diseases. Another direction is to study the mechanism of action of this compound in more detail, in order to better understand its therapeutic potential. Additionally, future studies may focus on improving the bioavailability of this compound, in order to enhance its effectiveness in vivo. Overall, the study of this compound has the potential to lead to the development of new therapeutic agents for a range of diseases.
Synthesis Methods
The synthesis of 3,4,5-trimethoxy-N'-[4-(1-piperidinylsulfonyl)benzoyl]benzohydrazide involves the reaction of 3,4,5-trimethoxybenzohydrazide with 4-(1-piperidinylsulfonyl)benzoyl chloride in the presence of a base. The reaction yields this compound as a white solid with a high purity. The synthesis method has been optimized to improve the yield and purity of the compound, making it suitable for scientific research applications.
Scientific Research Applications
3,4,5-trimethoxy-N'-[4-(1-piperidinylsulfonyl)benzoyl]benzohydrazide has been studied for its potential applications in scientific research. It has been shown to exhibit significant inhibitory effects on the growth of cancer cells, making it a potential candidate for cancer therapy. This compound has also been studied for its potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. In addition, this compound has been shown to exhibit anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.
properties
Molecular Formula |
C22H27N3O7S |
---|---|
Molecular Weight |
477.5 g/mol |
IUPAC Name |
3,4,5-trimethoxy-N//'-(4-piperidin-1-ylsulfonylbenzoyl)benzohydrazide |
InChI |
InChI=1S/C22H27N3O7S/c1-30-18-13-16(14-19(31-2)20(18)32-3)22(27)24-23-21(26)15-7-9-17(10-8-15)33(28,29)25-11-5-4-6-12-25/h7-10,13-14H,4-6,11-12H2,1-3H3,(H,23,26)(H,24,27) |
InChI Key |
TVTJPYLNDBKWBN-UHFFFAOYSA-N |
SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)NNC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCCC3 |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)NNC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCCC3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.